Cas no 161373-48-4 (3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-)

• Product Name: 3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-
• CAS No: 161373-48-4
• MF: C₉H₅Cl₂N₃O₂
• MW: 258.060899496078
• CID: 184921
• PubChem ID: 461801
• Update Time: 2025-04-19

3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-
• 4-amino-6,7-dichlorocinnoline-3-carboxylic acid
• 3-Cinnolinecarboxylic acid, 4-amino-6,7-dichloro-, hydrate
• 4-Amino-6,7-dichloro-3-cinnolinecarboxylic acid hydrate
• AC1LA4VX
• AG-E-11052
• CTK0H9433
• LS-54274
• NSC669312
• NSC-669312
• DTXSID10167133
• 3-Cinnolinecarboxylic acid, 4-amino-6,7-dichloro-
• 4-amino-6,7-dichloro-cinnoline-3-carboxylic acid
• CHEMBL1969977
• 161373-48-4
• NCI60_024154

• Inchi： 1S/C9H5Cl2N3O2/c10-4-1-3-6(2-5(4)11)13-14-8(7(3)12)9(15)16/h1-2H,(H2,12,13)(H,15,16)
• InChI Key： IMBXVSYZRSVZCD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=C(C(=O)O)N=N2)N)Cl

Computed Properties

• Exact Mass: 256.97605
• Monoisotopic Mass: 256.9758818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines